2,3-Dimethyl-2,3-butanediamine Dihydrochloride

• IUPAC Name: 2,3-dimethylbutane-2,3-diamine;dihydrochloride
• InChI: InChI=1S/C6H16N2.2ClH/c1-5(2,7)6(3,4)8;;/h7-8H2,1-4H3;2*1H
• InChI Key: BRLVXFONMZRJCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C)(C)N)N.Cl.Cl
• Molecular Formula: C6H18Cl2N2
• DSSTOX Substance ID: DTXSID50596024
• Molecular Weight: 189.12 g/mol
• CAS RN: 75804-28-3

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions with careful control of conditions to obtain the desired products. For example, the synthesis of a complex chromium(III) compound from a ligand similar in structure to 2,3-dimethyl-2,3-butanediamine is described, indicating the potential for complex formation with transition metals . Additionally, the synthesis of various chlorinated derivatives of 2,3-dimethylbuta-1,3-diene demonstrates the reactivity of this compound under different conditions, which could be relevant for the synthesis of 2,3-Dimethyl-2,3-butanediamine Dihydrochloride .

Molecular Structure Analysis

The molecular structure of compounds related to 2,3-Dimethyl-2,3-butanediamine Dihydrochloride can be quite complex, as seen in the chromium(III) complex where the ligand binds in a specific conformation, and the complex itself exhibits chirality . This suggests that the molecular structure of 2,3-Dimethyl-2,3-butanediamine Dihydrochloride could also exhibit interesting stereochemical properties.

Chemical Reactions Analysis

The chemical reactions of related compounds show a variety of outcomes depending on the reactants and conditions. For instance, the reaction of 2,3-dimethylbuta-1,3-diene with halogens leads to multiple chlorinated products, indicating that the compound is highly reactive and can undergo addition reactions . This reactivity could be extrapolated to the synthesis and reactions of 2,3-Dimethyl-2,3-butanediamine Dihydrochloride.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds, such as solubility, crystallization behavior, and magnetic properties, are detailed in the papers. For example, the chromium(III) complex exhibits antiferromagnetic coupling, which is a significant physical property . The reactivity of 2,3-dimethylbuta-1,3-diene with halogens and the subsequent transformations suggest that 2,3-Dimethyl-2,3-butanediamine Dihydrochloride could also have interesting reactivity and physical properties . The cyanohydrin synthesis of a related compound provides insights into potential hydrolysis and rearrangement reactions that could be relevant for understanding the behavior of 2,3-Dimethyl-2,3-butanediamine Dihydrochloride in different environments .

Scientific Research Applications

Complex Formation in Chemistry

The [Co{(R)-1-phenyl-1,2-ethanediamine}3]3+ complex, incorporating similar structures to 2,3-dimethyl-2,3-butanediamine, showcases the versatility of these compounds in forming various isomers with metals like cobalt. This aspect of complex formation is significant in understanding the stereochemical properties of metal complexes (Kojima & Fujita, 1981).

Material Science and Polymer Research

In material science, derivatives of 2,3-dimethyl-2,3-butanediamine have been utilized in the synthesis of stereoregular polyamides, demonstrating their utility in creating new materials with unique properties. These polyamides, derived from L-tartaric acid using 2,3-dimethyl-1,4-butanediamine, show significant crystallinity and melting points, indicating potential applications in advanced material engineering (Bou, Iribarren, & Muñoz-Guerra, 1994).

Coordination Chemistry

Research into the platinum(II) complexes containing methyl derivatives of cis-1,2-cyclohexanediamine, which are structurally related to 2,3-dimethyl-2,3-butanediamine, illustrates the role of such compounds in coordination chemistry. These studies are fundamental in understanding the stereochemical behavior of these complexes, which could have implications in catalysis and pharmaceutical applications (Saito & Kidani, 1986).

Chemistry of Metal Complexes

Research on palladium(II) and platinum(II) complexes involving 2,3-dimethyl-2,3-butanediamine derivatives has been a focal point in the study of metal complexes. The exploration of these complexes offers insights into the stability and reactivity of these metals when coordinated with various ligands. Such studies have broad implications in the field of inorganic chemistry, particularly in understanding the nature of metal-ligand interactions (Lim et al., 1997).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ. It is recommended to wear suitable protective equipment, prevent dispersion of dust, wash hands and face thoroughly after handling, use a local exhaust if dust or aerosol will be generated, and avoid contact with skin, eyes, and clothing.